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molecular formula C10H9FN4O2 B8420297 (5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine

(5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine

Cat. No. B8420297
M. Wt: 236.20 g/mol
InChI Key: FOECFPDXAXADIN-UHFFFAOYSA-N
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Patent
US08653089B2

Procedure details

A mixture of (5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine (102 mg, 0.43 mmol) and 10% palladium on carbon (25 mg) in EtOAc (10 mL) was stirred under an atmosphere of hydrogen at atmospheric pressure and 20° C. for 6 h. A separate mixture of (5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine (0.19 g, 0.80 mmol) and 10% palladium on carbon (50 mg) in EtOAc (10 mL) was stirred under an atmosphere of hydrogen at atmospheric pressure and 20° C. for 5 h. The catalyst was removed by filtration and the filtrates combined and concentrated in vacuo. The resulting residue was purified by chromatography (SiO2, 0-8% (2M ammonia in methanol) in DCM) to give the title compound as a brown oil (0.188 g, 74%). LCMS (Method C): RT 1.61 min [M+H]+ 207.1
Name
(5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine
Quantity
102 mg
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
25 mg
Type
catalyst
Reaction Step One
Name
EtOAc
Quantity
10 mL
Type
solvent
Reaction Step One
Name
(5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine
Quantity
0.19 g
Type
reactant
Reaction Step Two
Name
palladium on carbon
Quantity
50 mg
Type
catalyst
Reaction Step Two
Name
EtOAc
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
74%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:15]([O-])=O)=[C:6]([NH:8][C:9]2[CH:10]=[N:11][N:12]([CH3:14])[CH:13]=2)[CH:7]=1>[Pd].CCOC(C)=O>[F:1][C:2]1[CH:7]=[C:6]([NH:8][C:9]2[CH:10]=[N:11][N:12]([CH3:14])[CH:13]=2)[C:5]([NH2:15])=[CH:4][CH:3]=1

Inputs

Step One
Name
(5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine
Quantity
102 mg
Type
reactant
Smiles
FC=1C=CC(=C(C1)NC=1C=NN(C1)C)[N+](=O)[O-]
Name
palladium on carbon
Quantity
25 mg
Type
catalyst
Smiles
[Pd]
Name
EtOAc
Quantity
10 mL
Type
solvent
Smiles
CCOC(=O)C
Step Two
Name
(5-fluoro-2-nitrophenyl)-(1-methyl-1H-pyrazol-4-yl)amine
Quantity
0.19 g
Type
reactant
Smiles
FC=1C=CC(=C(C1)NC=1C=NN(C1)C)[N+](=O)[O-]
Name
palladium on carbon
Quantity
50 mg
Type
catalyst
Smiles
[Pd]
Name
EtOAc
Quantity
10 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
was stirred under an atmosphere of hydrogen at atmospheric pressure and 20° C. for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
was stirred under an atmosphere of hydrogen at atmospheric pressure and 20° C. for 5 h
Duration
5 h
CUSTOM
Type
CUSTOM
Details
The catalyst was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by chromatography (SiO2, 0-8% (2M ammonia in methanol) in DCM)

Outcomes

Product
Details
Reaction Time
 6 h
Name
title compound
Type
product
Smiles
FC=1C=C(C(=CC1)N)NC=1C=NN(C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.188 g
YIELD: PERCENTYIELD 74%
YIELD: CALCULATEDPERCENTYIELD 212%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.